Cas no 736179-85-4 (1,3,6-Triazabicyclo[4.2.1]nonane(9CI))

• Product Name: 1,3,6-Triazabicyclo[4.2.1]nonane(9CI)
• CAS No: 736179-85-4
• MF: C₆H₁₃N₃
• MW: 127.187520742416
• CID: 559725
• PubChem ID: 45087307
• Update Time: 2025-04-19

1,3,6-Triazabicyclo[4.2.1]nonane(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Triazabicyclo[4.2.1]nonane(9CI)
• 1,4,6-triazabicyclo[4.2.1]nonane
• 736179-85-4
• SCHEMBL21569435
• DTXSID40666063
• 1,3,6-TRIAZABICYCLO[4.2.1]NONANE

• Inchi： 1S/C6H13N3/c1-2-8-3-4-9(6-8)5-7-1/h7H,1-6H2
• InChI Key： KPQPVUVFJQYJAA-UHFFFAOYSA-N
• SMILES： N12CCNCN(CC1)C2

Computed Properties

• Exact Mass: 127.111
• Monoisotopic Mass: 127.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: -0.4